Cas no 941964-88-1 (N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide
• CAS No: 941964-88-1
• MF: C₂₁H₂₆N₂O₃
• MW: 354.4427
• CID: 5461014
• Update Time: 2025-06-25

N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]-2-methylbenzamide
• N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-2-methylbenzamide
• BDBM242017
• Z31976402
• N-[2-(4-Methoxy-phenyl)-2-morpholin-4-yl-ethyl]-2-methyl-benzamide
• US9415055, N-[2-(4-Methoxy-phenyl)-2-morpholin-4-yl-ethyl]-2-methyl-benzamide
• N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide

• InChI Key： RTKBRHLMKAHOFE-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C([H])([H])N([H])C(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8

Additional information on N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide

N-2-(4-Methoxyphenyl)-2-(Morpholin-4-yl)Ethyl-2-Methylbenzamide: A Comprehensive Overview

The compound N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide, identified by the CAS number 941964-88-1, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound is characterized by its unique structure, which combines a benzamide moiety with a morpholine group and a methoxyphenyl substituent. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of bioactive molecules. The benzamide group is known for its ability to interact with various biological targets, such as proteasomes and histone deacetylases, making it a valuable component in anti-cancer drug design. Additionally, the morpholine ring, a saturated heterocyclic structure, contributes to the compound's stability and solubility, enhancing its pharmacokinetic profile.

The methoxyphenyl substituent further adds complexity to the molecule by introducing electron-donating groups that can influence the compound's reactivity and selectivity. This feature is particularly advantageous in designing molecules with specific binding affinities for receptors or enzymes. Recent research has explored the role of this substituent in modulating the compound's interaction with G-protein coupled receptors (GPCRs), which are critical targets in drug development.

From a synthetic perspective, the construction of N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of intermediates that incorporate the benzamide and morpholine moieties. These intermediates are then subjected to coupling reactions under optimized conditions to achieve the final product. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of this compound.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Recent studies have demonstrated that this compound exhibits selective inhibition towards COX-2 over COX-1, which is desirable for reducing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its role as a potential anticancer agent has been explored through in vitro assays that assess its cytotoxicity against various cancer cell lines.

Beyond pharmacology, this compound has also been investigated for its role in material science. Its unique structure allows for potential applications in polymer chemistry, where it can serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have examined its ability to act as a crosslinker in polymeric networks, enhancing mechanical strength and thermal stability.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across its aromatic rings, which contributes to its electronic properties. These findings have implications for both synthetic strategies and application development.

In conclusion, N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-methylbenzamide (CAS No: 941964-88-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.